Cas no 2171627-05-5 (3-(3-aminooxolan-3-yl)-1-azabicyclo2.2.2octan-3-ol)

• Product Name: 3-(3-aminooxolan-3-yl)-1-azabicyclo2.2.2octan-3-ol
• CAS No: 2171627-05-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6587690
• PubChem ID: 165787767
• Update Time: 2025-07-24

3-(3-aminooxolan-3-yl)-1-azabicyclo2.2.2octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminooxolan-3-yl)-1-azabicyclo2.2.2octan-3-ol
• 2171627-05-5
• EN300-1642765
• 3-(3-aminooxolan-3-yl)-1-azabicyclo[2.2.2]octan-3-ol

• Inchi： 1S/C11H20N2O2/c12-10(3-6-15-8-10)11(14)7-13-4-1-9(11)2-5-13/h9,14H,1-8,12H2
• InChI Key： OGFGWKKIAHIYLO-UHFFFAOYSA-N
• SMILES： OC1(CN2CCC1CC2)C1(COCC1)N

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-(3-aminooxolan-3-yl)-1-azabicyclo2.2.2octan-3-ol

Exploring the Potential of 3-(3-aminooxolan-3-yl)-1-azabicyclo[2.2.2]octan-3-ol (CAS No. 2171627-05-5) in Modern Research

In the ever-evolving landscape of pharmaceutical and biochemical research, the compound 3-(3-aminooxolan-3-yl)-1-azabicyclo[2.2.2]octan-3-ol (CAS No. 2171627-05-5) has emerged as a subject of significant interest. This structurally unique molecule, characterized by its azabicyclo[2.2.2]octane core and aminooxolane substituent, offers a promising scaffold for drug discovery and therapeutic applications. Researchers are increasingly drawn to its potential in addressing challenges related to neurological disorders, receptor modulation, and enzyme inhibition, making it a focal point in contemporary studies.

The 3-(3-aminooxolan-3-yl)-1-azabicyclo[2.2.2]octan-3-ol structure combines a rigid bicyclic framework with a flexible oxolane ring, enabling unique interactions with biological targets. This duality is particularly valuable in designing selective ligands for G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their role in diseases like Parkinson's and depression. Recent searches on platforms like PubMed and Google Scholar highlight growing curiosity about "azabicyclic compounds in CNS drug design" and "oxolane derivatives for medicinal chemistry," underscoring the relevance of this compound.

From a synthetic chemistry perspective, the presence of both amino and hydroxyl functional groups in CAS 2171627-05-5 allows for diverse derivatization strategies. This adaptability aligns with the trending demand for fragment-based drug discovery (FBDD), where small molecular fragments are optimized into lead compounds. Notably, the compound's chiral centers also open avenues for stereoselective synthesis, a critical consideration in developing safer and more effective drugs—a frequently searched topic among medicinal chemists.

Beyond therapeutics, 3-(3-aminooxolan-3-yl)-1-azabicyclo[2.2.2]octan-3-ol has garnered attention in chemical biology for probing enzyme mechanisms. Its structural features mimic natural substrates, making it a valuable tool for studying hydrolases and oxidoreductases. Online forums and research communities often discuss such applications under queries like "bicyclic amines as enzyme inhibitors" or "oxolane motifs in probe design," reflecting broader scientific interest.

In summary, CAS 2171627-05-5 represents a versatile and underexplored chemical entity with cross-disciplinary potential. As researchers continue to investigate its pharmacokinetic properties, toxicity profiles, and structure-activity relationships (SAR), this compound may well become a cornerstone in next-generation drug candidates. Its alignment with trending topics like precision medicine and AI-driven molecular design further cements its place in modern scientific discourse.